Cas no 154698-93-8 (2-((Tert-Butyldiphenylsilyl)oxy)-N-methoxy-N-methylacetamide)

• Product Name: 2-((Tert-Butyldiphenylsilyl)oxy)-N-methoxy-N-methylacetamide
• CAS No: 154698-93-8
• MF: C₂₀H₂₇NO₃Si
• MW: 357.518786668777
• MDL: MFCD14585077
• CID: 1037478
• PubChem ID: 10043901
• Update Time: 2025-05-23

2-((Tert-Butyldiphenylsilyl)oxy)-N-methoxy-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butyldiphenylsilyl)oxy)-N-methoxy-N-methylacetamide
• 2-(tertbutyldiphenylsilyloxy)-N-methoxy-N-methylacetamide
• 2-tert-butyldiphenylsilyloxy-N-methyl-N-methoxyacetamide
• AK110860
• KB-220017
• N-methoxy-N-methyl-2-(tert-butyldiphenylsilyloxy)acetamide
• 2-((tert-Butyldiphenylsilyl)
• C20H27NO3Si
• 7770AA
• AX8164075
• 2-[tert-butyl(diphenyl)silyl]oxy-N-methoxy-N-methylacetamide
• 154698-93-8
• DB-337434
• I10460
• AKOS016008926
• DTXSID30434713
• DS-4979
• CS-0130868
• 2-[(TERT-BUTYLDIPHENYLSILYL)OXY]-N-METHOXY-N-METHYLACETAMIDE
• 2-((Tert-Butyldiphenylsilyl)oxy)-N-methoxy-N-methylacetamide

• MDL： MFCD14585077
• Inchi： 1S/C20H27NO3Si/c1-20(2,3)25(17-12-8-6-9-13-17,18-14-10-7-11-15-18)24-16-19(22)21(4)23-5/h6-15H,16H2,1-5H3
• InChI Key： ODVRWJKLOZNLAJ-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCC(N(C)OC)=O

Computed Properties

• Exact Mass: 357.17602026g/mol
• Monoisotopic Mass: 357.17602026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8

Experimental Properties

• Boiling Point: 395°C at 760 mmHg

2-((Tert-Butyldiphenylsilyl)oxy)-N-methoxy-N-methylacetamide Security Information

• Hazard Statement： H302
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-((Tert-Butyldiphenylsilyl)oxy)-N-methoxy-N-methylacetamide

Recent Advances in the Application of 2-((Tert-Butyldiphenylsilyl)oxy)-N-methoxy-N-methylacetamide (CAS: 154698-93-8) in Chemical Biology and Pharmaceutical Research

The compound 2-((Tert-Butyldiphenylsilyl)oxy)-N-methoxy-N-methylacetamide (CAS: 154698-93-8) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This molecule, characterized by its tert-butyldiphenylsilyl (TBDPS) protecting group and N-methoxy-N-methylamide (Weinreb amide) functionality, serves as a crucial intermediate in the synthesis of complex organic molecules, particularly in the development of bioactive compounds and drug candidates. Recent studies have highlighted its role in facilitating efficient and selective transformations, making it a valuable tool for medicinal chemists and chemical biologists alike.

One of the most notable applications of 2-((Tert-Butyldiphenylsilyl)oxy)-N-methoxy-N-methylacetamide is its use in the synthesis of glycosylated natural products. A 2023 study published in the Journal of Organic Chemistry demonstrated the compound's utility in the stereoselective construction of glycosidic bonds, a critical step in the synthesis of carbohydrate-based therapeutics. The TBDPS group provides robust protection for hydroxyl functionalities, while the Weinreb amide moiety enables subsequent transformations into ketones or aldehydes, thereby streamlining the synthetic route. This approach has been successfully applied to the synthesis of several glycosylated antibiotics, showcasing the compound's potential in addressing antibiotic resistance.

In addition to its synthetic utility, recent research has explored the pharmacological properties of derivatives derived from 2-((Tert-Butyldiphenylsilyl)oxy)-N-methoxy-N-methylacetamide. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of novel kinase inhibitors incorporating this scaffold. The researchers found that the TBDPS group enhanced the metabolic stability of the inhibitors, while the Weinreb amide facilitated the introduction of diverse pharmacophores. These inhibitors exhibited potent activity against several cancer-associated kinases, with promising results in preclinical models of breast cancer and leukemia. The study underscores the compound's potential as a versatile building block in drug discovery.

Another emerging area of interest is the use of 2-((Tert-Butyldiphenylsilyl)oxy)-N-methoxy-N-methylacetamide in prodrug design. A recent publication in Molecular Pharmaceutics detailed its incorporation into prodrugs of antiviral agents, where the TBDPS group served as a lipophilic moiety to improve cellular uptake. Upon intracellular cleavage, the Weinreb amide was converted into the active drug form, demonstrating controlled release kinetics. This strategy has been particularly effective in enhancing the bioavailability of poorly soluble antiviral compounds, offering a potential solution to one of the longstanding challenges in antiviral therapy.

Despite its numerous advantages, the use of 2-((Tert-Butyldiphenylsilyl)oxy)-N-methoxy-N-methylacetamide is not without challenges. Recent studies have highlighted the need for optimized deprotection conditions for the TBDPS group, as harsh conditions can lead to undesired side reactions. Additionally, the scalability of synthetic routes involving this compound remains an area of active investigation. Nevertheless, ongoing research continues to refine its applications, with recent advancements in flow chemistry and catalytic methods offering promising solutions to these limitations.

In conclusion, 2-((Tert-Butyldiphenylsilyl)oxy)-N-methoxy-N-methylacetamide (CAS: 154698-93-8) represents a highly versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from the synthesis of complex natural products to the development of novel therapeutics. As research in this area progresses, the compound is expected to play an increasingly important role in addressing unmet medical needs and advancing the field of drug discovery.